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Audience: This document is intended for researchers, scientists, and drug development
professionals engaged in the synthesis and application of fluorescently labeled
oligonucleotides.

Introduction

Quasar 670 is a fluorescent, cyanine-based dye that serves as a robust alternative to Cyanine
5 (Cy5).[1][2] It is characterized by a bright red fluorescence with a maximal emission
wavelength around 670 nm.[1][3] The Quasar 670 phosphoramidite enables the direct,
covalent attachment of the dye to an oligonucleotide during automated solid-phase synthesis.
[1][3] This method allows for precise, site-specific labeling, most commonly at the 5'-terminus.

[1]

Quasar 670-labeled oligonucleotides are critical components in a variety of molecular biology
applications, including dual-labeled probes for real-time quantitative PCR (qPCR),
Fluorescence Resonance Energy Transfer (FRET) studies, and fluorescence in situ
hybridization (FISH).[4][5] The dye is efficiently quenched by Black Hole Quencher® (BHQ®)
dyes, particularly BHQ-2 and BHQ-3, making it an excellent reporter for designing highly
sensitive detection probes.[1][3][5]
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This document provides a detailed protocol for the preparation, synthesis, deprotection, and

purification of oligonucleotides labeled with Quasar 670 amidite.

Quantitative Data and Specifications

For successful synthesis and application, it is crucial to understand the physical and spectral

properties of the Quasar 670 amidite.

Table 1: Physical Properties of Quasar 670 Amidite

Property Value Reference
Chemical Formula CacHe7F6NsO4P2 [3]
Molecular Weight 929.99 g/mol [3]
Appearance Blue Solid [3]

| Mass Addition | 646.77 Da |[3] |

Table 2: Spectroscopic Properties of Quasar 670 Spectral properties were measured in PCR

buffer with the dye conjugated to a 5'-labeled poly(T) oligonucleotide.

Property Value Reference
Absorption Maximum
644 nm [3]
(Amax)
Emission Maximum (Aem) 670 nm [3]

Molar Extinction Coefficient (at
187,000 M—tcm~1
Amax)

[3]

Molar Extinction Coefficient (at

2,800 M—icm™1
260 nm)

[3]

| Recommended Quencher | BHQ-2, BHQ-3 |[3][5] |

Table 3: Recommended Deprotection Conditions
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Reagent Temperature Duration Notes Reference
Concentrated
. 25 °C (Room Standard
Ammonium 8 hours . [3]
. Temp.) condition.
Hydroxide
Concentrated
) Accelerated
Ammonium 60 °C 1 hour - [3]
) condition.
Hydroxide
Concentrated Yields
Ammonium 55°C 17 hours acceptable [4]
Hydroxide results.

| 0.05M K2COs in Methanol | Room Temp. | 4 hours | For UltraMILD synthesis only. |[4] |

Table 4: Typical Purity Levels by Purification Method

Typical Purity for
Quasar 670 Probes

Purification Method

Reverse Phase
HPLC (RP-HPLC)

~80%

Notes Reference

Recommended for (6]
dye-labeled oligos.

| Dual HPLC (AX + RP) | ~75-85% | Provides the highest purity by removing different classes of

impurities. |[6] |

Experimental Protocols
Reagent Storage and Preparation

Proper handling of the Quasar 670 amidite is critical to prevent degradation and ensure high

coupling efficiency.

o Storage: Store the lyophilized Quasar 670 amidite at -15 to -30 °C in a desiccated, dark

environment.[3] The product is sensitive to light and oxidation.[1][3]
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» Preparation: Before use, allow the vial to warm to room temperature for at least 15 minutes
before opening to prevent moisture condensation.

» Dissolution: Reconstitute the amidite in anhydrous acetonitrile to a final concentration of 100
pmol/mL.[3] Use a syringe to transfer anhydrous acetonitrile to the vial and gently swirl to
dissolve. Avoid vigorous shaking.

 Stability: The amidite solution is stable for 1-2 days when stored under an inert atmosphere
(e.g., argon) on the synthesizer.[7] For longer-term storage, freeze the solution at -20 °C.

Automated Oligonucleotide Synthesis

This protocol assumes a standard phosphoramidite cycle on an automated DNA/RNA
synthesizer.

e Synthesizer Setup: Program the synthesizer for the desired oligonucleotide sequence. If
using nucleobases that are particularly sensitive to the deprotection conditions (e.g., dG), the
use of UltraMILD monomers is recommended.[4]

o Final Coupling Step: The Quasar 670 amidite does not possess a dimethoxytrityl (DMT)
protecting group and therefore must be coupled at the final step of synthesis for 5'-end
labeling.[5]

e Coupling Time: Program a coupling time of 10 minutes for the Quasar 670 amidite to ensure
high coupling efficiency.[4]

e Capping and Oxidation: Standard capping and oxidation steps should follow the coupling
reaction. For UltraMILD synthesis, use UltraMild Cap Mix A and 0.02M iodine for oxidation.[4]

o Completion: After the synthesis is complete, the controlled pore glass (CPG) support with the
fully protected, labeled oligonucleotide is dried and transferred to a new vial for cleavage and
deprotection.

Cleavage and Deprotection

Critical Note: The use of methylamine should be avoided, as it can degrade the Quasar 670
dye.[1][3]
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Standard Deprotection Protocol:

Place the CPG support in a 2 mL screw-cap vial.
Add 1-2 mL of concentrated ammonium hydroxide (NH4OH).

Incubate the vial under one of the conditions specified in Table 3 (e.g., 1 hour at 60 °C or 8
hours at 25 °C).[3]

After incubation, cool the vial to room temperature.

Transfer the supernatant containing the cleaved and deprotected oligonucleotide to a new
tube.

Rinse the CPG with 0.5 mL of water or 50% acetonitrile/water and combine the rinse with the
supernatant.

Dry the oligonucleotide solution using a centrifugal vacuum concentrator.

UltraMILD Deprotection Protocol (if UltraMILD phosphoramidites were used):

Add 1-2 mL of 0.05 M potassium carbonate (K2COs3) in anhydrous methanol to the CPG.
Incubate at room temperature for 4 hours.[4]

Transfer the supernatant to a new tube and dry using a centrifugal vacuum concentrator.

Purification

Purification is essential to remove truncated sequences (n-1) and any free, unreacted dye,

which can interfere with downstream applications. High-Performance Liquid Chromatography
(HPLC) is the recommended method.[6]

Method Selection: Reverse-Phase HPLC (RP-HPLC) is highly effective for purifying dye-
labeled oligonucleotides due to the hydrophobicity of the Quasar 670 dye, which provides
excellent separation from unlabeled failure sequences. For the highest purity, a dual-HPLC
approach is recommended.[6]
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o Sample Preparation: Resuspend the dried, crude oligonucleotide pellet in an appropriate
volume of mobile phase A (e.g., 100 mM TEAA, pH 7.0).

o Chromatography: Inject the sample onto the HPLC column. Elute the oligonucleotide using a
gradient of mobile phase B (e.g., acetonitrile) to separate the full-length, dye-labeled product
from contaminants.

o Fraction Collection: Collect the peak corresponding to the desired product. The full-length,
labeled oligonucleotide is typically the last major peak to elute due to the hydrophobicity of
the dye.

o Desalting: After pooling the pure fractions, desalt the oligonucleotide using a suitable method
(e.g., ethanol precipitation or a desalting cartridge) to remove HPLC buffer salts.

o Final Preparation: Dry the purified oligonucleotide and resuspend it in a suitable buffer (e.g.,
TE buffer, pH 8.0). Store the final product protected from light at -20 °C.

Visualized Workflows and Mechanisms
Experimental Workflow for Quasar 670 Labeling

The entire process from reagent preparation to the final purified product can be visualized as a
sequential workflow.

4. HPLC Purification
(RP-HPLC)

1. Reagent Preparation
(Quasar 670 Amidite)

2. Automated Synthesis
(Final 5' Coupling)

5. Quality Control
(MS & UV-Vis)

3. Cleavage & Purified Quasar 670
Deprotection (NHsOH) Oligonucleotide

Click to download full resolution via product page

Caption: Overall workflow for oligonucleotide labeling with Quasar 670 amidite.

FRET Mechanism in a Quasar 670 Probe

Quasar 670 is often used as a reporter dye in FRET-based probes, such as TagMan or
Molecular Beacons, where its fluorescence is controlled by a nearby quencher.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body#application-note-protocol-for-labeling-oligonucleotides-with-quasar-670-amidite
https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body-img#application-note-protocol-for-labeling-oligonucleotides-with-quasar-670-amidite
https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body#application-note-protocol-for-labeling-oligonucleotides-with-quasar-670-amidite
https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body#application-note-protocol-for-labeling-oligonucleotides-with-quasar-670-amidite
https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body#application-note-protocol-for-labeling-oligonucleotides-with-quasar-670-amidite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15977218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Fluorescent State (Probe Cleaved/Hybridized)

Quenched State (Probe Intact)

Excitation
Light (644 nm)

Excitation
Light (644 nm)

Quasar 670

Quasar 670

Energy Transfer

Fluorescence
(670 nm)

FRET
(No Signal)

Click to download full resolution via product page

Caption: FRET mechanism for a Quasar 670 probe with a BHQ-2 quencher.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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